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Compound of Interest

Ethyl 4-hydroxy-8-iodoquinoline-3-
Compound Name:

carboxylate
CAS No.: 49713-42-0
Cat. No.: B3425966

Get Quote

Introduction & Structural Significance

Ethyl 4-hydroxy-8-iodoquinoline-3-carboxylate (CAS: 49713-42-0) is a functionalized
quinoline derivative primarily utilized as a scaffold in medicinal chemistry. Its structural value
lies in the 8-iodo substituent, which serves as a versatile handle for palladium-catalyzed cross-
coupling reactions (Suzuki-Miyaura, Sonogashira), allowing researchers to introduce diverse
chemical space at the C-8 position—a critical region for Structure-Activity Relationship (SAR)
modulation in antibacterial and antiviral drug discovery.

Core Compound Identity
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Property Data

IUPAC Name Ethyl 4-hydroxy-8-iodoquinoline-3-carboxylate
CAS Number 49713-42-0

Molecular Formula C12H10INOs3

Molecular Weight 343.12 g/mol

SMILES CCOC(=0)C1=C(0O)C2=C(l)C=CC=C2N=C1

) Exists in equilibrium between the enopl (4-
Tautomerism _
hydroxy) and keto (4-oxo-1,4-dihydro) forms.[1]

Physicochemical Properties & Melting Point
Analysis
Melting Point Data

Unlike simple organic esters, 4-hydroxyquinoline-3-carboxylates exhibit anomalously high
melting points due to extensive intermolecular hydrogen bonding and

stacking interactions characteristic of the quinolone tautomer.

Parameter Value /| Observation Source Validity
Melting Point > 250°C (Sublimes) Primary Literature [1]
o 250-300°C (at reduced
Sublimation Temp J. Org. Chem. Protocol [1]
pressure)

Yellow to Brown Crystalline ) i
Appearance Solid Experimental Observation
oli

Technical Insight: Researchers attempting to determine the melting point using standard
capillary methods often observe sublimation or decomposition before a clear liquid phase is
formed. This behavior is consistent with the parent compound (Ethyl 4-hydroxyquinoline-3-
carboxylate), which melts at ~270-271°C. The presence of the heavy iodine atom at the 8-
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position typically stabilizes the crystal lattice, potentially elevating the phase transition
temperature further.

Recommendation: For accurate characterization, use Differential Scanning Calorimetry (DSC)
in a sealed pan to suppress sublimation, or rely on elemental analysis and NMR for purity
verification rather than a simple melting point.

Synthesis & Isolation Protocol

The most robust synthesis route is the Gould-Jacobs Reaction, which involves the thermal
cyclization of an anilinomethylenemalonate intermediate.

Step-by-Step Experimental Workflow
Phase 1. Condensation[2]

e Reactants: Combine 2-iodoaniline (1.0 eq) and diethyl ethoxymethylenemalonate (EMME)
(1.1 eq).

o Conditions: Heat neat or in a solvent (e.g., ethanol) at 100-120°C for 2—4 hours.
o Observation: Evolution of ethanol indicates reaction progress.

e Product: Diethyl (2-iodoanilino)methylenemalonate (Intermediate).

Phase 2: Thermal Cyclization (Critical Step)
e Medium: Use a high-boiling solvent like Diphenyl Ether (Dowtherm A).

o Temperature: Heat the solvent to 250°C (reflux).
o Addition: Add the intermediate from Phase 1 cautiously to the boiling solvent.

o Duration: Maintain reflux for 30—60 minutes. Note: This high temperature is required to
overcome the activation energy for the intramolecular aromatic substitution.

o Workup: Cool the mixture to room temperature. The product, Ethyl 4-hydroxy-8-
iodoquinoline-3-carboxylate, typically precipitates as a solid.
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 Purification: Filter the solid and wash with non-polar solvents (e.g., hexane/petroleum ether)
to remove residual diphenyl ether.

e Final Polish: Recrystallize from DMF or Methanol, or purify via vacuum sublimation at 250—
300°C [1].

Synthesis Pathway Visualization
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Caption: Gould-Jacobs synthesis pathway for Ethyl 4-hydroxy-8-iodoquinoline-3-
carboxylate.

Analytical Characterization (Self-Validating Data)

To confirm the identity of the synthesized compound, compare experimental data against these
expected values.

e 1H NMR (DMSO-ds, 400 MHz):

o 0 12.0-12.5 ppm: Broad singlet (OH/NH tautomer).

[¢]

0 8.5-8.6 ppm: Singlet (H-2 position, characteristic of the quinoline ring).

[e]

0 8.0-8.3 ppm: Doublet/Multiplet (H-5 and H-7 aromatic protons).

o

0 7.2-7.5 ppm: Triplet (H-6 aromatic proton).

[¢]

0 4.2 ppm: Quartet (Ethyl -CH2-).
o o 1.3 ppm: Triplet (Ethyl -CH3).
e Mass Spectrometry (ESI+):

o [M+H]*: Calculated: 343.98; Expected: 344.0 m/z.
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o Isotopic pattern should show the characteristic lack of M+2 intensity typical for lodine
(monoisotopic).

Applications in Drug Discovery

The 8-iodo moiety is a strategic "handle" for diversifying the quinolone scaffold.

¢ Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to install biaryl systems at C-8.
¢ Sonogashira Coupling: Reaction with terminal alkynes to create rigid, extended

-systems.

e Heck Reaction: Introduction of alkenyl groups.

Structure-Activity Relationship (SAR) Workflow
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Caption: Divergent synthesis strategy using the 8-iodo handle for SAR optimization.
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» Journal of Organic Chemistry: "Synthesis of 4-Hydroxyquinolines." J. Org. Chem.1971,
36(10), 1331-1335. (Describes the synthesis and sublimation of ethyl 4-hydroxy-8-
iodoquinoline-3-carboxylate).

e PubChem Compound Summary: Ethyl 4-hydroxyquinoline-3-carboxylate (Parent Analog).

e Sigma-Aldrich: Product Specification for Quinoline Carboxylates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Technical Guide: Ethyl 4-hydroxy-8-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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